Cas no 2228197-14-4 (1,1-difluoro-2-{imidazo1,2-apyrazin-3-yl}propan-2-amine)

1,1-Difluoro-2-{imidazo[1,2-a]pyrazin-3-yl}propan-2-amine is a fluorinated heterocyclic compound featuring an imidazopyrazine core. Its structure combines a difluorinated propan-2-amine moiety with an imidazo[1,2-a]pyrazine ring, offering potential utility in medicinal chemistry and agrochemical research. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which may improve bioavailability and binding affinity in target interactions. The imidazopyrazine scaffold is known for its role in biologically active molecules, suggesting applications in kinase inhibition or other therapeutic pathways. This compound is of interest for exploratory synthesis and structure-activity relationship studies, particularly in the development of novel small-molecule modulators.
1,1-difluoro-2-{imidazo1,2-apyrazin-3-yl}propan-2-amine structure
2228197-14-4 structure
Product Name:1,1-difluoro-2-{imidazo1,2-apyrazin-3-yl}propan-2-amine
CAS No:2228197-14-4
MF:C9H10F2N4
MW:212.199307918549
CID:5804398
PubChem ID:165855853
Update Time:2025-11-01

1,1-difluoro-2-{imidazo1,2-apyrazin-3-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1-difluoro-2-{imidazo1,2-apyrazin-3-yl}propan-2-amine
    • 2228197-14-4
    • 1,1-difluoro-2-{imidazo[1,2-a]pyrazin-3-yl}propan-2-amine
    • EN300-1971879
    • Inchi: 1S/C9H10F2N4/c1-9(12,8(10)11)6-4-14-7-5-13-2-3-15(6)7/h2-5,8H,12H2,1H3
    • InChI Key: GIPPICXOBFLGMV-UHFFFAOYSA-N
    • SMILES: FC(C(C)(C1=CN=C2C=NC=CN12)N)F

Computed Properties

  • Exact Mass: 212.08735266g/mol
  • Monoisotopic Mass: 212.08735266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 56.2Ų

1,1-difluoro-2-{imidazo1,2-apyrazin-3-yl}propan-2-amine Pricemore >>

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Additional information on 1,1-difluoro-2-{imidazo1,2-apyrazin-3-yl}propan-2-amine

Introduction to 1,1-Difluoro-2-{imidazo[1,2-a]pyrazin-3-yl}propan-2-amine (CAS No. 2228197-14-4)

1,1-Difluoro-2-{imidazo[1,2-a]pyrazin-3-yl}propan-2-amine (CAS No. 2228197-14-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as imidazopyrazines, which have shown promising biological activities and therapeutic potential. The unique structural features of this compound, particularly the presence of difluoro and imidazopyrazine moieties, contribute to its distinct pharmacological properties.

The chemical structure of 1,1-difluoro-2-{imidazo[1,2-a]pyrazin-3-yl}propan-2-amine is characterized by a central propan-2-amine core substituted with two fluorine atoms and an imidazopyrazine ring. The fluorine atoms enhance the lipophilicity and metabolic stability of the molecule, while the imidazopyrazine ring imparts specific biological activities. These structural elements collectively make this compound a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 1,1-difluoro-2-{imidazo[1,2-a]pyrazin-3-yl}propan-2-amine in several areas of medical research. One notable application is its role as a potent and selective inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to inhibit the activity of certain kinases, which are key targets in cancer therapy. The compound's ability to selectively target these kinases without affecting other essential enzymes makes it a promising candidate for developing targeted cancer therapies.

In addition to its anticancer properties, 1,1-difluoro-2-{imidazo[1,2-a]pyrazin-3-yl}propan-2-amine has also demonstrated potential in neurodegenerative diseases. Research has indicated that this compound can modulate specific neurotransmitter systems and protect neurons from oxidative stress and inflammation. These findings suggest that it could be useful in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1,1-difluoro-2-{imidazo[1,2-a]pyrazin-3-yl}propan-2-amine have been extensively studied to understand its behavior in biological systems. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both preclinical and clinical development. Its stability under physiological conditions and low toxicity further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1-difluoro-2-{imidazo[1,2-a]pyrazin-3-yl}propan-2-amine in various disease models. Preliminary results from phase I trials have been encouraging, with the compound demonstrating acceptable safety profiles and promising therapeutic effects. These findings have paved the way for more advanced clinical studies to further explore its potential as a novel therapeutic agent.

In conclusion, 1,1-difluoro-2-{imidazo[1,2-a]pyrazin-3-yl}propan-2-amine (CAS No. 2228197-14-4) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for developing new treatments for various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of medical science.

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